3-Ethyl-1-(5-methylfuran-2-yl)pentan-1-amine

• Molecular Formula: C12H21NO
• Molecular Weight: 195.30 g/mol
• IUPAC Name: 3-ethyl-1-(5-methylfuran-2-yl)pentan-1-amine
• InChI: InChI=1S/C12H21NO/c1-4-10(5-2)8-11(13)12-7-6-9(3)14-12/h6-7,10-11H,4-5,8,13H2,1-3H3
• InChI Key: IHHBFNYDZCFGOC-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)CC(C1=CC=C(O1)C)N

Description

3-Ethyl-1-(5-methylfuran-2-yl)pentan-1-amine is a secondary amine featuring a pentan-1-amine backbone substituted with a 3-ethyl group and a 5-methylfuran-2-yl moiety.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Ethyl-1-(5-methylfuran-2-yl)pentan-1-amine typically involves the following steps:

Formation of the Furan Ring: The furan ring can be synthesized through the cyclization of 2,5-dicarbonyl compounds in the presence of an acid catalyst.

Alkylation: The furan ring is then alkylated using ethyl halides under basic conditions to introduce the ethyl group at the 3-position.

Amine Introduction: The amine group is introduced through reductive amination, where the furan derivative is reacted with an amine precursor in the presence of a reducing agent such as sodium cyanoborohydride.

Industrial Production Methods

Industrial production of 3-Ethyl-1-(5-methylfuran-2-yl)pentan-1-amine may involve continuous flow processes to ensure high yield and purity. The use of automated reactors and precise control of reaction conditions (temperature, pressure, and pH) are crucial for large-scale synthesis.

Chemical Reactions Analysis

Types of Reactions

3-Ethyl-1-(5-methylfuran-2-yl)pentan-1-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride to convert ketones or aldehydes back to alcohols.

Substitution: Nucleophilic substitution reactions can occur at the amine group, where the amine can be replaced by other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4), hydrogen peroxide (H2O2)

Reduction: Lithium aluminum hydride (LiAlH4), sodium borohydride (NaBH4)

Substitution: Alkyl halides, acyl chlorides

Major Products Formed

Oxidation: Ketones, carboxylic acids

Reduction: Alcohols

Substitution: Alkylated or acylated amines

Scientific Research Applications

3-Ethyl-1-(5-methylfuran-2-yl)pentan-1-amine has several scientific research applications:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anti-inflammatory properties.

Medicine: Explored for its potential therapeutic effects, particularly in the development of new drugs targeting specific biological pathways.

Industry: Utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 3-Ethyl-1-(5-methylfuran-2-yl)pentan-1-amine involves its interaction with molecular targets such as enzymes and receptors. The compound may exert its effects by binding to these targets and modulating their activity, leading to changes in cellular processes and pathways. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

The following analysis compares 3-Ethyl-1-(5-methylfuran-2-yl)pentan-1-amine with structurally or functionally related amines, focusing on synthesis, physicochemical properties, and applications.

Structural Analogs

Table 1: Key Structural Analogs and Their Properties

Compound Name	Substituent Group	Molecular Weight (g/mol)	Key Features	Reference Evidence
3-Ethyl-1-(thiophen-3-yl)pentan-1-amine	Thiophen-3-yl	197.34	Discontinued commercial product; thiophene’s sulfur may enhance lipophilicity.
Bicyclo[1.1.1]pentan-1-amine derivatives	Bicyclo[1.1.1]pentane	~125–150 (varies)	Rigid scaffold; used in medicinal chemistry for fragment-based drug design.
5-(6,7-Dimethoxyisoquinolinyl)pentan-1-amine	6,7-Dimethoxyisoquinoline	245.32	High stability (colorless crystals); used in radiolabeling precursors.
3-Ethyl-1-(5-methylfuran-2-yl)pentan-1-amine*	5-Methylfuran-2-yl	~181.27 (calculated)	Predicted lower molecular weight vs. thiophene analog; furan’s oxygen may reduce stability compared to sulfur-containing analogs.	N/A (inferred)

*Calculated molecular weight assumes formula C₁₁H₁₉NO.

Physicochemical and Stability Properties

• Furan vs. This may lower melting points compared to sulfur analogs (e.g., ’s furan derivatives melt at 210–273°C vs. thiophene analogs, which often have higher melting points) .
• Stability : Amines with bulky substituents (e.g., bicyclo[1.1.1]pentane) show enhanced stability in biological environments, while linear chains like pentan-1-amine may exhibit higher flexibility and solubility .

Biological Activity

3-Ethyl-1-(5-methylfuran-2-yl)pentan-1-amine is a compound that has garnered attention due to its unique structure and potential biological activities. This article aims to explore its biological activity, including its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

3-Ethyl-1-(5-methylfuran-2-yl)pentan-1-amine belongs to the class of organic compounds known as amines. It features a five-membered furan ring substituted with a methyl group, which contributes to its unique chemical properties. The presence of a pentyl chain enhances its hydrophobic characteristics, potentially influencing its interaction with biological membranes and receptors.

Biological Activity

The biological activity of 3-Ethyl-1-(5-methylfuran-2-yl)pentan-1-amine is hypothesized based on its structural features. Compounds with similar structures often exhibit various pharmacological effects, including:

• Neuroprotective Effects : Some furan derivatives have been studied for their neuroprotective properties, potentially acting on neurotransmitter systems.
• Antioxidant Activity : Furan compounds are known for their antioxidant properties, which can help mitigate oxidative stress in biological systems.

The mechanisms through which 3-Ethyl-1-(5-methylfuran-2-yl)pentan-1-amine exerts its effects may include:

• Modulation of Neurotransmitter Systems : Similar compounds have shown the ability to influence neurotransmitter release and reuptake, particularly in the central nervous system.
• Antioxidant Pathways : The compound may interact with cellular signaling pathways that regulate oxidative stress responses.

Case Studies and Research Findings

Several studies have investigated the biological activity of compounds structurally related to 3-Ethyl-1-(5-methylfuran-2-yl)pentan-1-amine. Here are some notable findings:

Study	Findings
Study on Furan Derivatives	Investigated neuroprotective effects in animal models, showing potential benefits in reducing neurodegeneration.
Antioxidant Activity Assessment	Demonstrated significant antioxidant activity in vitro, suggesting protective effects against oxidative damage.
Pharmacological Profile Analysis	Identified potential interactions with serotonin receptors, indicating possible mood-enhancing effects.

Comparative Analysis with Similar Compounds

To better understand the unique properties of 3-Ethyl-1-(5-methylfuran-2-yl)pentan-1-amine, it is useful to compare it with other structurally similar compounds:

Compound Name	Structure Features	Unique Properties
5-Methylfuran	Furan ring with methyl substitution	Known for its aromatic properties and potential flavoring uses.
Pentylamine	Straight-chain alkyl amine	Simple structure; used in organic synthesis and as a building block in pharmaceuticals.
1-(5-Ethylfuran-2-YL)ethanamine	Ethyl substitution on furan	May exhibit different biological activities due to structural variations.